Cas no 1103515-52-1 (N-ethyl-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: N-ethyl-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1103515-52-1
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 5470612
• PubChem ID: 16831402
• Update Time: 2025-06-14

N-ethyl-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1-(4-pyrrolidin-1-ylsulfonylbenzoyl)-2,3-dihydroindole-2-carboxamide
• AKOS024472508
• F2862-0411
• N-ethyl-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide
• VU0492333-1
• N-ethyl-1-(4-(pyrrolidin-1-ylsulfonyl)benzoyl)indoline-2-carboxamide
• 1103515-52-1

• Inchi： 1S/C22H25N3O4S/c1-2-23-21(26)20-15-17-7-3-4-8-19(17)25(20)22(27)16-9-11-18(12-10-16)30(28,29)24-13-5-6-14-24/h3-4,7-12,20H,2,5-6,13-15H2,1H3,(H,23,26)
• InChI Key： JZBNKFYGZJZHBP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1C2C=CC=CC=2CC1C(NCC)=O)=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 427.15657746g/mol
• Monoisotopic Mass: 427.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.2Ų

Additional information on N-ethyl-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide

Research Briefing on N-ethyl-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide (CAS: 1103515-52-1)

In recent years, the compound N-ethyl-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide (CAS: 1103515-52-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, mechanisms of action, and potential clinical implications associated with this compound.

The compound, often referred to by its chemical name or CAS number, belongs to a class of indole derivatives, which are known for their diverse biological activities. Recent studies have focused on its role as a modulator of specific protein-protein interactions, particularly those involving key signaling pathways in cancer and inflammatory diseases. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity towards target proteins.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy in inhibiting the proliferation of certain cancer cell lines. The study highlighted its ability to disrupt the interaction between a critical oncogenic protein and its downstream effectors, leading to apoptosis in malignant cells. Furthermore, the compound exhibited a favorable pharmacokinetic profile in preclinical models, with good oral bioavailability and minimal off-target effects.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from in vitro and in vivo models suggest that it may modulate neuroinflammatory pathways, offering a novel therapeutic approach for conditions such as Alzheimer's disease. However, further validation in clinical settings is required to confirm these findings.

In summary, N-ethyl-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide represents a promising candidate for drug development, with applications spanning oncology and neurology. Ongoing research aims to optimize its chemical structure for enhanced efficacy and safety, paving the way for future clinical trials.